2-nitro-N-[(3,4,5-trimethoxyphenyl)methyl]aniline
Catalog No.
S8848051
CAS No.
M.F
C16H18N2O5
M. Wt
318.32 g/mol
Availability
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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-nitro-N-[(3,4,5-trimethoxyphenyl)methyl]aniline
IUPAC Name
2-nitro-N-[(3,4,5-trimethoxyphenyl)methyl]aniline
Molecular Formula
C16H18N2O5
Molecular Weight
318.32 g/mol
InChI
InChI=1S/C16H18N2O5/c1-21-14-8-11(9-15(22-2)16(14)23-3)10-17-12-6-4-5-7-13(12)18(19)20/h4-9,17H,10H2,1-3H3
InChI Key
AIURCUDNLJIAJR-UHFFFAOYSA-N
Canonical SMILES
COC1=CC(=CC(=C1OC)OC)CNC2=CC=CC=C2[N+](=O)[O-]
XLogP3
3.7
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
318.12157168 g/mol
Monoisotopic Mass
318.12157168 g/mol
Heavy Atom Count
23
Dates
Modify: 2023-11-21
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